Cas no 1261995-22-5 (4-(3-Carbamoyl-4-chlorophenyl)benzoic acid)

• Product Name: 4-(3-Carbamoyl-4-chlorophenyl)benzoic acid
• CAS No: 1261995-22-5
• MF: C₁₄H₁₀ClNO₃
• MW: 275.687102794647
• MDL: MFCD18312705
• CID: 2768240
• PubChem ID: 53218431
• Update Time: 2025-05-19

4-(3-Carbamoyl-4-chlorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261995-22-5
• 4-(3-CARBAMOYL-4-CHLOROPHENYL)BENZOIC ACID
• MFCD18312705
• DTXSID00683372
• 4-(3-Carbamoyl-4-chlorophenyl)benzoic acid, 95%
• 3'-Carbamoyl-4'-chloro[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-Carbamoyl-4-chlorophenyl)benzoic acid

• MDL： MFCD18312705
• Inchi： 1S/C14H10ClNO3/c15-12-6-5-10(7-11(12)13(16)17)8-1-3-9(4-2-8)14(18)19/h1-7H,(H2,16,17)(H,18,19)
• InChI Key： QTYDIGHKKXZFFN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(N)=O)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 275.0349209Da
• Monoisotopic Mass: 275.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3-Carbamoyl-4-chlorophenyl)benzoic acid

Introduction to 4-(3-Carbamoyl-4-chlorophenyl)benzoic acid (CAS No. 1261995-22-5)

4-(3-Carbamoyl-4-chlorophenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261995-22-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motif that combines a benzoic acid core with a substituted phenyl ring. The presence of both a carbamoyl group and a chloro substituent on the phenyl ring imparts distinct chemical properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural features of 4-(3-Carbamoyl-4-chlorophenyl)benzoic acid contribute to its potential biological activity. The benzoic acid moiety is well-known for its role in various pharmacological contexts, including anti-inflammatory, antimicrobial, and antioxidant properties. The carbamoyl group at the 3-position of the phenyl ring introduces a polar functional group that can enhance solubility and interact with biological targets, while the chloro substituent at the 4-position may influence electronic properties and metabolic stability. These structural elements collectively make this compound an intriguing subject for synthetic chemists and medicinal biologists.

In recent years, there has been growing interest in developing novel compounds based on benzoic acid derivatives due to their versatility and efficacy in modulating biological pathways. 4-(3-Carbamoyl-4-chlorophenyl)benzoic acid has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory diseases, neurodegenerative disorders, and cancer. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase-2 (COX-2), which is a well-established target for nonsteroidal anti-inflammatory drugs (NSAIDs).

One of the most compelling aspects of 4-(3-Carbamoyl-4-chlorophenyl)benzoic acid is its synthetic accessibility. The compound can be readily prepared through established organic synthesis routes, including condensation reactions and halogenation processes. This accessibility allows researchers to modify its structure further, enabling the exploration of analogues with enhanced or tailored biological activities. For instance, replacing the chloro substituent with other functional groups could lead to derivatives with improved pharmacokinetic profiles or selectivity for specific biological targets.

The pharmacological potential of 4-(3-Carbamoyl-4-chlorophenyl)benzoic acid has been explored in several preclinical studies. In vitro assays have demonstrated its ability to interact with various proteins and enzymes, suggesting multiple mechanisms of action. Notably, research indicates that this compound may exert anti-inflammatory effects by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential use as an adjuvant therapy in combination with other drugs.

Recent advancements in drug delivery systems have also highlighted the utility of 4-(3-Carbamoyl-4-chlorophenyl)benzoic acid as a lead compound. Nanoparticle formulations and liposomal carriers have been investigated to enhance its bioavailability and targeted delivery to specific tissues or cells. These approaches could improve therapeutic efficacy while minimizing side effects, making this compound a valuable asset in precision medicine.

The chemical stability of 4-(3-Carbamoyl-4-chlorophenyl)benzoic acid is another critical consideration in its development as a pharmaceutical agent. Studies have shown that under appropriate storage conditions, the compound remains stable over prolonged periods, which is essential for commercialization and clinical trials. Furthermore, its solubility profile has been optimized through salt formation or prodrug strategies, ensuring better dissolution rates in aqueous environments.

Future research directions for 4-(3-Carbamoyl-4-chlorophenyl)benzoic acid include exploring its mechanisms of action at a molecular level and conducting extensive preclinical toxicity studies. Understanding how this compound interacts with biological targets will provide insights into its therapeutic potential and help identify any off-target effects that need to be mitigated. Additionally, large-scale synthesis methods will need to be developed to support clinical trials and eventual commercial production.

In conclusion, 4-(3-Carbamoyl-4-chlorophenyl)benzoic acid (CAS No. 1261995-22-5) represents a promising avenue for innovation in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive candidate for further development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in shaping the next generation of therapeutics.